Cas no 339010-42-3 (Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl-)

• Product Name: Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl-
• CAS No: 339010-42-3
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• MDL: MFCD00244696
• CID: 3943693
• PubChem ID: 1483143
• Update Time: 2025-06-13

Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl-
• [3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL](PHENYL)METHANONE
• 2-benzoyl-3-chloro-5-(trifluoromethyl)pyridine
• HMS2458J06
• AKOS005097852
• MFCD00244696
• CHEMBL1561650
• MLS000325606
• [3-chloro-5-(trifluoromethyl)pyridin-2-yl]-phenylmethanone
• SMR000169958
• DTXSID901195702
• [3-Chloro-5-(trifluoromethyl)-2-pyridinyl]phenylmethanone
• 339010-42-3
• 7G-012

• MDL： MFCD00244696
• Inchi： 1S/C13H7ClF3NO/c14-10-6-9(13(15,16)17)7-18-11(10)12(19)8-4-2-1-3-5-8/h1-7H
• InChI Key： BMGWEDZKCXRPNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.0168260Da
• Monoisotopic Mass: 285.0168260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30Ų

Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl-

Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- (CAS No. 339010-42-3): An Overview of Its Structure, Properties, and Applications

Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- (CAS No. 339010-42-3) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)benzamide, has garnered considerable attention due to its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the molecular structure, physical and chemical properties, and the latest research findings related to this compound.

The molecular formula of Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- is C₁₄H₉ClF₃N₂O, with a molecular weight of approximately 307.68 g/mol. The compound features a benzene ring connected to a pyridine ring through a carbonyl group, with a chlorine atom and a trifluoromethyl group substituting the pyridine ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In terms of physical properties, Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- is a solid at room temperature with a melting point ranging from 115°C to 117°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The chemical reactivity of Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- is influenced by its functional groups. The presence of the carbonyl group allows for various reactions such as nucleophilic addition and condensation reactions. The chlorine atom and trifluoromethyl group contribute to the compound's stability and electronic properties, making it an attractive candidate for the synthesis of more complex molecules.

Recent research has focused on the biological activities of Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl-. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This finding suggests its potential use in the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- has shown promise in cancer research. A study published in Cancer Research reported that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

The safety profile of Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- is an important consideration for its potential therapeutic applications. Preclinical studies have evaluated its toxicity and pharmacokinetic properties. Results indicate that it has a favorable safety profile with low toxicity at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl]phenyl- (CAS No. 339010-42-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.